Cas no 143815-99-0 (b-D-Glucopyranoside, (3b,22E,24S)-stigmasta-5,22,25-trien-3-yl(9CI))

• Product name: b-D-Glucopyranoside, (3b,22E,24S)-stigmasta-5,22,25-trien-3-yl(9CI)
• CAS No: 143815-99-0
• MF: C₃₅H₅₆O₆
• MW: 572.815551757813
• CID: 97999
• PubChem ID: 91895414

b-D-Glucopyranoside, (3b,22E,24S)-stigmasta-5,22,25-trien-3-yl(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,22E,24S)-stigmasta-5,22,25-trien-3-yl(9CI)
• Stigmastane,b-D-glucopyranoside deriv.
• 22-Dehydroclerosterol glucoside
• (3β,20R,22E,24S)-Stigmasta-5,22,25-trien-3-yl β-D-glucopyranoside
• [ "" ]
• AKOS040761028
• (2R,3R,4S,5S,6R)-2-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5S)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• FS-10357
• CID 91895414
• 143815-99-0
• MD44383

• Inchi： InChI=1S/C35H56O6/c1-7-22(20(2)3)9-8-21(4)26-12-13-27-25-11-10-23-18-24(14-16-34(23,5)28(25)15-17-35(26,27)6)40-33-32(39)31(38)30(37)29(19-36)41-33/h8-10,21-22,24-33,36-39H,2,7,11-19H2,1,3-6H3/b9-8+
• InChI Key： FDZUARYEPYKOOJ-CMDGGOBGSA-N
• SMILES： CC(C(/C=C/C(C1C2(C)C(C3C(CC2)C2(C)C(CC(OC4C(O)C(O)C(O)C(CO)O4)CC2)=CC3)CC1)C)CC)=C

Computed Properties

• Exact Mass: 572.408
• Monoisotopic Mass: 572.408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 99.4A^2
• XLogP3: 7.1

Experimental Properties

• Color/Form: Powder
• PSA: 99.38000
• LogP: 5.54510

b-D-Glucopyranoside, (3b,22E,24S)-stigmasta-5,22,25-trien-3-yl(9CI) Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives